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Compound of Interest

Compound Name: Taxachitriene B

Cat. No.: B593484 Get Quote

Taxachitriene B: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Taxachitriene B, a diterpenoid

natural product. The information presented herein is intended for researchers, scientists, and

professionals in the field of drug development who are interested in the chemical properties

and potential biological activities of this compound.

Core Chemical Identifiers
A crucial starting point for any chemical investigation is the unambiguous identification of the

compound. For Taxachitriene B, the following identifiers have been established:

Identifier Value

CAS Number 167906-75-4

IUPAC Name

5,7,9,10-tetrakis(acetyloxy)-2-hydroxy-4-

(hydroxymethyl)-8,12,15,15-

tetramethylbicyclo[9.3.1]pentadeca-3,8,11-trien-

13-yl acetate

The Chemical Abstracts Service (CAS) number provides a unique registry for this specific

chemical substance, ensuring accurate tracking and retrieval of information across different
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databases and publications. The International Union of Pure and Applied Chemistry (IUPAC)

name offers a systematic and unambiguous description of the molecule's structure.

Physicochemical Properties
Understanding the physicochemical properties of a compound is fundamental to its application

in research and development. The following table summarizes the key predicted properties of

Taxachitriene B.

Property Value

Molecular Formula C₃₀H₄₂O₁₂

Molecular Weight 594.65 g/mol

Boiling Point (Predicted) 676.5 ± 55.0 °C

Density (Predicted) 1.25 ± 0.1 g/cm³

pKa (Predicted) 13.57 ± 0.70

Note: The boiling point, density, and pKa values are based on computational predictions and

may not reflect experimentally determined values.

Biological Activity and Therapeutic Potential
Currently, there is a significant lack of publicly available data regarding the specific biological

activities, experimental protocols, and signaling pathways associated with Taxachitriene B.

While the broader class of taxane diterpenoids is well-known for its potent anticancer

properties, most notably exemplified by paclitaxel (Taxol®) and docetaxel (Taxotere®), the

specific bioactivity profile of Taxachitriene B remains to be elucidated.

The mechanism of action for clinically used taxanes involves the stabilization of microtubules,

leading to the arrest of cell division and subsequent apoptosis in rapidly dividing cancer cells. It

is plausible that Taxachitriene B may exhibit similar or related biological effects, but this

requires dedicated experimental investigation.

Future Research Directions
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The absence of detailed biological data for Taxachitriene B presents a clear opportunity for

further research. Key areas for future investigation include:

Isolation and Purification: Development of efficient protocols for the isolation of

Taxachitriene B from natural sources or its total synthesis to obtain sufficient quantities for

biological screening.

In Vitro Bioassays: A comprehensive screening of Taxachitriene B against a panel of cancer

cell lines to determine its cytotoxic and antiproliferative effects. Further assays could explore

its potential as an anti-inflammatory, antimicrobial, or neuroprotective agent.

Mechanism of Action Studies: If significant biological activity is identified, subsequent studies

should focus on elucidating the underlying mechanism of action. This would involve

investigating its interaction with cellular targets, such as microtubules, and its impact on

relevant signaling pathways.

Structure-Activity Relationship (SAR) Studies: Synthesis and biological evaluation of analogs

of Taxachitriene B to understand the key structural features responsible for its activity and

to potentially develop more potent and selective derivatives.

Logical Relationship Diagram
The following diagram illustrates the logical workflow for the future investigation of

Taxachitriene B.
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Caption: A logical workflow for the research and development of Taxachitriene B.

In conclusion, while the foundational chemical information for Taxachitriene B is available, its

biological profile remains largely unexplored. This presents a fertile ground for new discoveries

in the field of natural product chemistry and drug development. The technical information and

proposed research workflow provided in this guide aim to facilitate and inspire future

investigations into this promising compound.

To cite this document: BenchChem. [Taxachitriene B CAS number and IUPAC name].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593484#taxachitriene-b-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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